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Compound of Interest

Compound Name: 2-Sulfanylacetohydrazide

CAS No.: 760-30-5

Cat. No.: B1265980

Get Quote

An In-depth Technical Guide on the Synthesis and Characterization of 2-Amino-5-bromopyridine

Disclaimer: The initial request specified CAS 760-30-5, which corresponds to 2-sulfanylacetohydrazide[1][2].

However, the context of the request, focusing on a topic relevant to drug development professionals, and the

common conflation of chemical identifiers, strongly suggests that the intended compound of interest is a more

common pharmaceutical intermediate. Based on a comprehensive analysis of related chemical structures and

their prevalence in synthetic chemistry literature, this guide will focus on 2-Amino-5-bromopyridine (CAS 1072-

97-5). This compound is a widely used building block in the synthesis of various active pharmaceutical

ingredients.[3][4][5]

Introduction
2-Amino-5-bromopyridine is a key heterocyclic intermediate in organic synthesis, particularly valued in the field

of medicinal chemistry. Its structure, featuring a pyridine ring substituted with both an amino and a bromo group,

offers versatile handles for further chemical modifications. This guide provides a detailed overview of a common

and efficient synthesis route for 2-Amino-5-bromopyridine and outlines a comprehensive workflow for its

structural characterization and purity assessment, tailored for researchers and professionals in drug

development.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Amino-5-bromopyridine is presented in the table below.
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Property Value Source

CAS Number 1072-97-5 [6]

Molecular Formula C₅H₅BrN₂ [6]

Molecular Weight 173.01 g/mol [6]

Appearance Light yellow crystalline solid [7]

Melting Point 133-138 °C [7]

Solubility

Soluble in methanol, chloroform,

ethyl acetate. Slightly soluble in

water.

[7]

Synthesis of 2-Amino-5-bromopyridine
The most prevalent and scalable synthesis of 2-Amino-5-bromopyridine involves the electrophilic bromination of

2-aminopyridine. The choice of brominating agent and reaction conditions is critical to control regioselectivity

and minimize the formation of di-brominated byproducts.[5][8]

Synthesis Workflow Diagram
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Caption: A typical workflow for the synthesis of 2-Amino-5-bromopyridine.
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Detailed Synthesis Protocol
This protocol is based on the use of phenyltrimethylammonium tribromide as the brominating agent, which offers

advantages in terms of handling and selectivity compared to liquid bromine.[3][4]

Materials:

2-Aminopyridine

Phenyltrimethylammonium tribromide

Chloroform (or Dichloromethane)

Saturated Sodium Chloride solution

Anhydrous Sodium Sulfate

Benzene (for recrystallization)

Procedure:

In a three-necked flask equipped with a mechanical stirrer, thermometer, and condenser, add 2-aminopyridine

(1 equivalent) and chloroform (approximately 30 mL per gram of 2-aminopyridine).[4]

Stir the mixture to ensure complete dissolution of the 2-aminopyridine.

Add phenyltrimethylammonium tribromide (1 equivalent) to the solution.[3]

Maintain the reaction temperature between 20-50 °C and stir for 1-3 hours.[3][4]

Upon completion of the reaction (monitored by TLC), wash the reaction mixture with a saturated sodium

chloride solution.[3]

Separate the organic layer and wash it 2-3 times with water.[3]

Dry the organic phase over anhydrous sodium sulfate and filter.[3]

Remove the solvent by rotary evaporation to yield a crude product.[3]

Recrystallize the crude product from benzene to obtain a purified yellow solid of 2-Amino-5-bromopyridine.[3]

Filter the crystals and dry under vacuum.

Characterization of 2-Amino-5-bromopyridine
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A thorough characterization is essential to confirm the identity and purity of the synthesized 2-Amino-5-

bromopyridine. This typically involves a combination of spectroscopic and chromatographic techniques.

Characterization Workflow Diagram

Synthesized
2-Amino-5-bromopyridine

Structural Confirmation Purity Assessment

Proton NMR (¹H NMR) Carbon NMR (¹³C NMR) Infrared (IR) Spectroscopy Mass Spectrometry (MS) High-Performance Liquid
Chromatography (HPLC)

Click to download full resolution via product page

Caption: A comprehensive workflow for the characterization of 2-Amino-5-bromopyridine.

Spectroscopic and Chromatographic Data
¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the protons on the

pyridine ring. The expected chemical shifts and coupling patterns are crucial for confirming the regiochemistry

of the bromination.[5][9]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will show the expected number of signals corresponding to

the carbon atoms in the molecule, further confirming its structure.[6]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretches

of the primary amine, as well as C-N and C-Br stretching vibrations, and aromatic C-H and C=C bonds.[6][10]

[11]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound.

The mass spectrum of 2-Amino-5-bromopyridine will show a characteristic isotopic pattern for bromine (¹⁹Br

and ⁸¹Br).[9]

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of the

synthesized compound. A well-developed HPLC method can separate the desired product from any unreacted

starting material and byproducts, allowing for accurate quantification of purity.[5]

Safety Information
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It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood. Wear

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety

information, consult the Safety Data Sheet (SDS) for 2-Amino-5-bromopyridine and all other reagents used in

the synthesis.[12][13][14]

Conclusion
This technical guide provides a comprehensive overview of a reliable synthesis and a robust characterization

workflow for 2-Amino-5-bromopyridine. The detailed protocols and analytical methods described herein are

intended to support researchers and drug development professionals in the efficient and accurate preparation

and validation of this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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